methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate
Cat. No. B1429172
M. Wt: 203.2 g/mol
InChI Key: LEYRXQSMZUXPHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A solution of methyl 2-(1H-pyrazol-1-yl)isonicotinate (399 mg; 1.96 mmol) in anh. EtOH (8 ml) was treated with NaBH4 (371 mg; 9.83 mmol), and the resulting mixture was stirred at rt, under nitrogen, for 17 h. After concentration to dryness under reduced pressure, the resulting residue was treated with water, and extracted with DCM. The organic layer was then dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (DCM/MeOH=25/1) afforded (2-(1H-pyrazol-1-yl)pyridin-4-yl)methanol as a colorless solid. LC-MS (conditions A): tR=0.44 min.; [M+H]+: 176.10 g/mol.
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:6]2[CH:7]=[C:8]([CH:13]=[CH:14][N:15]=2)[C:9](OC)=[O:10])[CH:5]=[CH:4][CH:3]=[N:2]1.[BH4-].[Na+]>CCO>[N:1]1([C:6]2[CH:7]=[C:8]([CH2:9][OH:10])[CH:13]=[CH:14][N:15]=2)[CH:5]=[CH:4][CH:3]=[N:2]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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399 mg
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Type
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reactant
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Smiles
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N1(N=CC=C1)C=1C=C(C(=O)OC)C=CN1
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Name
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Quantity
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371 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at rt, under nitrogen, for 17 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentration to dryness under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the resulting residue was treated with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was then dried over anh. MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by FC (DCM/MeOH=25/1)
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Outcomes
Product
Details
Reaction Time |
17 h |
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Name
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Type
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product
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Smiles
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N1(N=CC=C1)C1=NC=CC(=C1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
